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Compound of Interest

Compound Name: 4-Amino-3-fluoropicolinonitrile

Cat. No.: B12870694

Get Quote

Part 1: Strategic Importance & Chemical Profile
The Fluorine Effect in Picolinate Herbicides

In agrochemistry, the precise placement of fluorine atoms on the picolinate core is pivotal for

metabolic stability and binding affinity to the auxin receptor complex (TIR1/AFB).

* Metabolic Blocking: The C3-fluorine atom in 4-Amino-3-fluoropicolinonitrile blocks
metabolic degradation at the 3-position, a common detoxification pathway in resistant
weeds.

o Electronic Modulation: The strong electronegativity of the 3-F substituent lowers the pKa of
the pyridine nitrogen and the subsequent carboxylic acid (post-hydrolysis), potentially
enhancing phloem mobility and cellular uptake.

Molecule Specification
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Property Specification

IUPAC Name 4-amino-3-fluoro-2-pyridinecarbonitrile
CAS Number 1784406-14-9

Molecular Weight 137.11 g/mol

Appearance Off-white to pale yellow solid

2-Cyano (hydrolyzable to acid), 4-Amino
Key Functionality (directing group), 6-Position (open for C-H
activation/halogenation)

Part 2: Critical Reaction Pathways (Synthesis
Protocol)

The following protocol details the conversion of 4-Amino-3-fluoropicolinonitrile into a
bioactive 6-aryl-3-fluoropicolinate ester. This workflow mimics the industrial synthesis of
Florpyrauxifen but adapts the chemistry for the 3-fluoro scaffold.

Phase A: Regioselective Halogenation (Activation of C6)

To attach the biaryl tail characteristic of this herbicide class, the C6 position must first be
activated. The 4-amino group acts as an ortho-director, facilitating halogenation at C5, but
steric and electronic factors can be tuned to favor C6 or C5/C6 di-halogenation. For mono-
arylation at C6, a bromination strategy is preferred.

e Reagents: N-Bromosuccinimide (NBS), DMF (solvent).
e Mechanism: Electrophilic aromatic substitution.
» Protocol:
o Dissolve 4-Amino-3-fluoropicolinonitrile (1.0 eq) in anhydrous DMF (0.5 M).
o Cool to 0°C. Slowly add NBS (1.05 eq) over 30 minutes to minimize di-bromination.

o Allow to warm to RT and stir for 4-6 hours. Monitor by HPLC for the disappearance of SM.
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o Quench: Pour into ice water. Filter the precipitate.[1]

o Product:4-Amino-6-bromo-3-fluoropicolinonitrile.

Phase B: Suzuki-Miyaura Cross-Coupling (Installation of
Aryl Tail)

This step constructs the biaryl core. The choice of aryl boronic acid determines the specific
herbicidal spectrum. A common "tail" used in this class is the 4-chloro-2-fluoro-3-
methoxyphenyl group.

o Reagents: Arylboronic acid, Pd(dppf)CI2 (catalyst), K2CO3 (base), Dioxane/Water.

e Protocol:

o

Charge reactor with 4-Amino-6-bromo-3-fluoropicolinonitrile (1.0 eq) and Arylboronic acid
(1.2 eq).

o Add Pd(dppf)CI2 (0.03 eq) and K2CO3 (2.5 eq).

o Add solvent system (Dioxane:Water 4:1). Degas with Nitrogen for 15 mins.
o Heat to 85-90°C for 8-12 hours.

o Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4.

o Purification: Recrystallization from EtOH or Column Chromatography.

o Product:4-Amino-6-aryl-3-fluoropicolinonitrile.

Phase C: Nitrile Hydrolysis & Esterification (Activation)

The nitrile is a masking group for the carboxylic acid, which is the active auxinic moiety. The
final product is often formulated as an ester (e.g., benzyl or methyl) to enhance lipophilicity and
leaf penetration.

o Step C1 (Hydrolysis):
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o Reflux intermediate in 6M NaOH/EtOH (1:1) for 6 hours.

o Acidify to pH 3 with HCI to precipitate the Free Acid.

o Step C2 (Esterification):

o React Free Acid with Benzyl Alcohol (or Methanol) + H2SO4 (cat.) or via Carbodiimide
coupling (EDC/DMAP).

o Final Product:Benzyl 4-amino-6-aryl-3-fluoropicolinate.

Part 3: Visualized Workflow

The following diagram illustrates the synthetic logic, highlighting the divergence points for
creating different analogs.

Click to download full resolution via product page

Caption: Synthetic workflow for converting 4-Amino-3-fluoropicolinonitrile into 6-aryl-
picolinate herbicides via bromination, cross-coupling, and hydrolysis.

Part 4: Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

Low Yield in Step 1

(Bromination)

Over-bromination at C5 and
Ce6.

Maintain strictly low
temperature (0°C to -10°C)
during NBS addition. Use

exact stoichiometry (1.05 eq).

De-fluorination during Coupling

Oxidative addition into C-F
bond (rare but possible with

electron-deficient rings).

Use mild Pd catalysts (e.g.,
Pd(dppf)CI2) rather than high-
energy systems. Avoid

excessive heating (>100°C).

Incomplete Hydrolysis

Steric hindrance from ortho-

fluoro group.

Increase temperature to reflux
(100°C) and use a higher
concentration of base (6M
NaOH). Ensure adequate
ethanol co-solvent for

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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